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Compound of Interest

Compound Name:
7-Chloro-4-methyl-2H-1,4-

benzoxazin-3-one

CAS No.: 1508393-11-0

Cat. No.: B1432013

Get Quote

Executive Summary
The benzoxazinone scaffold—specifically the 1,3-benzoxazin-4-one and 1,4-benzoxazin-3-one

isomers—represents a privileged structure in medicinal chemistry. While the core heterocycle

exhibits baseline biological activity, the introduction of a chlorine atom at the 7-position

significantly modulates physicochemical properties (lipophilicity, metabolic stability) and

potency. This guide synthesizes current data on these derivatives, highlighting their dual roles

as potent anti-inflammatory agents (via COX-2 inhibition) and antimicrobial scaffolds, while

providing actionable protocols for their synthesis and evaluation.

Chemical Basis: The "7-Chloro" Advantage
The 7-chloro substituent is not merely a lipophilic handle; it plays a critical electronic role in the

benzoxazinone pharmacophore.

Metabolic Stability: The C-7 position in the unsubstituted benzoxazinone ring is susceptible

to oxidative metabolism (hydroxylation). Substitution with chlorine, a bioisostere of the
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methyl group but with high electronegativity, blocks this metabolic soft spot, prolonging

plasma half-life (

).

Electronic Modulation: In 1,3-benzoxazin-4-ones, the 7-chloro group (derived from 4-

chloroanthranilic acid) exerts an inductive electron-withdrawing effect (

). This reduces the electron density on the aromatic ring, potentially enhancing

-

stacking interactions within the hydrophobic pockets of target enzymes like Cyclooxygenase-
2 (COX-2).

Pharmacological Profiles[1][2]
Anti-Inflammatory Activity (COX-2 Inhibition)
The most well-characterized activity of 7-chlorobenzoxazinone derivatives is their non-steroidal

anti-inflammatory (NSAID) potential.[1]

Target: Cyclooxygenase-2 (COX-2) and inducible Nitric Oxide Synthase (iNOS).

Key Compound:7-chloro-2-methyl-4H-benzo[d][1,3]-oxazin-4-one.[2]

Mechanism: These derivatives act as competitive inhibitors.[3] The benzoxazinone core

mimics the arachidonic acid transition state, while the 7-Cl group occupies a hydrophobic

sub-pocket (likely interacting with Val523 in COX-2), conferring selectivity over COX-1.

Potency: Derivatives have demonstrated edema inhibition rates of 95-97% in carrageenan-

induced models, surpassing standard reference drugs like Indomethacin (approx. 85-90%

inhibition).

Antimicrobial & Antifungal Activity[5][6][7]
Scaffold: Primarily observed in 1,4-benzoxazin-3-one derivatives.[4][5]

Spectrum: Broad-spectrum activity against Gram-positive (S. aureus, B. subtilis) and Gram-

negative (E. coli, K. pneumoniae) bacteria.
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SAR Insight: While the 7-chloro group enhances activity against Gram-negative bacteria

(likely due to increased lipophilicity facilitating outer membrane penetration), it can

sometimes decrease antifungal potency compared to 6-chloro isomers.

Specific Hit: 2-(6-bromo-7-chloro-2,2-dimethyl-2H-1,3-benzoxazin-4-yl)pyridine 1-oxide has

been identified as a potent vasodilator with secondary antimicrobial properties.

Anticancer Potential
Recent studies indicate that 7-chloro-1,4-benzoxazin-3-one derivatives can target the c-Myc G-

quadruplex, downregulating c-Myc mRNA expression in cancer cell lines (HeLa, A549). The

halogen at C-7 is essential for stabilizing the ligand-DNA complex.

Structure-Activity Relationship (SAR) Analysis
The biological efficacy of the 7-chlorobenzoxazinone core relies on specific substitution

patterns.

SAR Visualization
The following diagram maps the critical structural requirements for maximal biological activity.
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Caption: SAR map highlighting the functional role of substituents at C-2, N-3, and the critical C-

7 position.

Mechanism of Action: COX-2 Inhibition Pathway
The anti-inflammatory potency of these derivatives stems from their intervention in the

arachidonic acid cascade.[1]
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Caption: Mechanism of Action showing the competitive inhibition of COX-2 by 7-

chlorobenzoxazinone derivatives.
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Experimental Protocols (Self-Validating Systems)
Synthesis of 7-Chloro-2-methyl-4H-benzo[d][1,3]oxazin-
4-one
This protocol uses a cyclization-dehydration strategy. The "self-validating" aspect relies on the

distinct IR shift of the carbonyl group upon ring closure.

Reagents:

2-Amino-4-chlorobenzoic acid (4-Chloroanthranilic acid)

Acetic anhydride (Solvent & Reagent)[6]

Reflux condenser, drying tube.

Protocol:

Setup: In a 100 mL round-bottom flask, dissolve 0.01 mol of 2-amino-4-chlorobenzoic acid in

15 mL of acetic anhydride.

Reaction: Reflux the mixture gently for 1-2 hours. Monitor via TLC (Mobile phase:

Hexane:Ethyl Acetate 7:3).

Validation Check: The starting material spot (polar, low

) should disappear, replaced by a less polar product spot (high

).

Work-up: Concentrate the reaction mixture under reduced pressure to remove excess acetic

anhydride.

Crystallization: Allow the residue to cool. A solid precipitate should form. Recrystallize from

absolute ethanol.

Characterization (Validation):

Melting Point: Expected range 140–142°C (verify with literature).
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IR Spectroscopy: Look for the disappearance of the broad -OH/-NH stretch of the acid and

the appearance of a sharp lactone carbonyl peak at ~1750 cm⁻¹ and a C=N stretch at

~1620 cm⁻¹.

Biological Assay: In Vitro Antimicrobial MIC
Determination
Method: Broth Microdilution (CLSI Standards).

Protocol:

Preparation: Dissolve the 7-chloro derivative in DMSO (stock 1 mg/mL).

Dilution: Prepare serial two-fold dilutions in Mueller-Hinton Broth (MHB) in a 96-well plate

(Range: 500 µg/mL to 0.9 µg/mL).

Inoculation: Add 10 µL of bacterial suspension (adjusted to

CFU/mL) to each well.

Controls (Self-Validation):

Positive Control: Ciprofloxacin (ensure MIC falls within QC range).

Negative Control: Sterile MHB (must show no growth).

Solvent Control: MHB + DMSO (must show growth to prove DMSO is not toxic at test

concentration).

Incubation: 37°C for 24 hours.

Readout: The MIC is the lowest concentration showing no visible turbidity.

Quantitative Data Summary
The table below consolidates activity data from key reference studies.
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Compound
Class

Derivative
Type

Target/Orga
nism

Activity
Metric

Value Ref

Anti-

inflammatory

7-chloro-2-

methyl-1,3-

benzoxazin-

4-one

Carrageenan

Edema (Rat)

% Inhibition

(20 mg/kg)
96.78% [1]

Anti-

inflammatory

3-amino-7-

chloro-

quinazolinone

derivative

Carrageenan

Edema (Rat)

% Inhibition

(20 mg/kg)
97.62% [1]

Antimicrobial

7-chloro-1,4-

benzoxazin-

3-one

Staphylococc

us aureus
MIC 12.5 µg/mL [2]

Antimicrobial

7-chloro-1,4-

benzoxazin-

3-one

Klebsiella

pneumoniae
MIC 25.0 µg/mL [2]

Vasorelaxant

7-chloro-1,3-

benzoxazin-

4-one

(Pyridine-N-

oxide)

Rat Aorta

(KCl induced)
EC50 0.14 µM [3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. japer.in [japer.in]

2. Synthesis and antibacterial activity of newly synthesized 7-chloro–2–methyl-4h–benzo[d]
[1, 3]–oxazin–4–one and 3–amino-7-chloro-2–methyl-quinazolin-4(3h)–one | GSC Biological
and Pharmaceutical Sciences [gsconlinepress.com]

3. Synthesis, structure-activity relationships studies of benzoxazinone derivatives as α-
chymotrypsin inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Design, synthesis and antifungal activity of novel 1,4-benzoxazin-3-one derivatives
containing an acylhydrazone moiety - PMC [pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. uomosul.edu.iq [uomosul.edu.iq]

7. pdf.benchchem.com [pdf.benchchem.com]

8. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [Biological Activity of 7-Chlorobenzoxazinone
Derivatives: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1432013/docs#biological-activity-of-7-
chlorobenzoxazinone-derivatives-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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